Cas no 2034581-14-9 (2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide
• CAS No: 2034581-14-9
• MF: C₁₈H₂₀FN₃O₃
• MW: 345.368107795715
• CID: 5353058
• Update Time: 2025-06-10

2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)acetamide
• 2-(2-fluorophenoxy)-N-(4-pyrimidin-2-yloxycyclohexyl)acetamide
• 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide

• Inchi： 1S/C18H20FN3O3/c19-15-4-1-2-5-16(15)24-12-17(23)22-13-6-8-14(9-7-13)25-18-20-10-3-11-21-18/h1-5,10-11,13-14H,6-9,12H2,(H,22,23)
• InChI Key： DTNOOSHZBPOJAP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NC1CCC(CC1)OC1N=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 412
• XLogP3: 3
• Topological Polar Surface Area: 73.3

Additional information on 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide

Professional Introduction to Compound with CAS No. 2034581-14-9 and Product Name: 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide

The compound with the CAS number 2034581-14-9 and the product name 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a fluorophenoxyl group, a cyclohexyl moiety, and an acetamide side chain, combined with a pyrimidin-2-yloxy substituent, makes it a promising candidate for further investigation in medicinal chemistry.

Recent research in the area of drug discovery has highlighted the importance of molecular diversity and structural novelty. The presence of multiple pharmacophoric elements in 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide suggests that it may exhibit a wide range of biological activities. Specifically, the fluorophenoxyl group is known to enhance metabolic stability and binding affinity, while the cyclohexyl ring contributes to solubility and bioavailability. The acetamide moiety is a common pharmacophore found in many bioactive molecules, often involved in hydrogen bonding interactions with biological targets.

Moreover, the incorporation of the pyrimidin-2-yloxy group into the molecular framework opens up possibilities for interactions with various biological receptors and enzymes. Pyrimidine derivatives are well-documented for their role in inhibiting enzymes such as kinases and phosphodiesterases, which are frequently implicated in diseases like cancer and inflammatory disorders. The stereochemistry specified by the configuration (1r,4r) in the cyclohexyl ring further adds to the compound's specificity, as chirality plays a crucial role in determining biological activity.

Current research trends indicate that compounds with structural motifs similar to 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide are being explored for their potential as inhibitors of protein-protein interactions and as modulators of signal transduction pathways. For instance, studies have shown that fluorinated aromatic rings can improve binding affinity to target proteins by enhancing hydrophobic interactions. Additionally, the cyclohexyl ring can serve as a flexible linker, allowing for optimal alignment with the binding site of a target enzyme or receptor.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain kinases and enzymes involved in cancer progression. The fluorophenoxyl group, in particular, has been identified as a key determinant of its binding affinity to these targets. Furthermore, the presence of the acetamide side chain may facilitate interactions through hydrogen bonding, further stabilizing the compound-target complex.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the core framework of the molecule. The introduction of the pyrimidin-2-yloxy group necessitates precise functionalization strategies to maintain regioselectivity and avoid unwanted side reactions.

One of the most challenging aspects of working with such complex molecules is achieving enantioselective synthesis if stereochemical purity is required. The use of chiral auxiliaries or catalysts has been explored to ensure that only one enantiomer is produced during synthesis. This is particularly important given that biological systems are often highly stereoselective, meaning that different enantiomers can exhibit vastly different pharmacological effects.

As computational methods advance, so does our ability to predict and understand the behavior of complex molecules like 2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide. Molecular modeling techniques have been used to simulate interactions between this compound and potential biological targets, providing valuable insights into its mechanism of action. These simulations can help guide experimental design by predicting which modifications might enhance activity or selectivity.

The development of new drugs is often a lengthy process involving multiple stages from discovery to clinical trials. However, compounds like this one hold promise for expediting this process by providing leads that have already demonstrated some level of biological activity. The combination of structural features such as the fluorophenoxyl group, cyclohexyl moiety, and pyrimidin-2-yloxy substituent makes it an attractive candidate for further development into a therapeutic agent.

In conclusion,2-(2-fluorophenoxy)-N-[(1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl]acetamide (CAS No. 2034581-14-9) represents a significant contribution to pharmaceutical chemistry due to its complex structure and potential therapeutic applications. Ongoing research continues to explore its biological activities and optimize its synthesis for future drug development efforts.